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Compound of Interest

Compound Name: Dimethyl Phthalate-13C2

Cat. No.: B584817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of Dimethyl Phthalate-13C2,

an isotopically labeled variant of Dimethyl Phthalate. The inclusion of stable isotopes like

Carbon-13 (¹³C) is a critical technique in metabolic studies, quantitative mass spectrometry,

and as internal standards in pharmaceutical and environmental analysis. Understanding the

precise mass difference imparted by this labeling is fundamental to the design and

interpretation of experiments utilizing this compound.

Core Data Presentation
The key distinction between standard Dimethyl Phthalate (DMP) and its ¹³C-labeled

isotopologue lies in the mass of two carbon atoms. In Dimethyl Phthalate-13C2, two carbon

atoms that would typically be the most abundant isotope, Carbon-12, are replaced with the

heavier, stable Carbon-13 isotope. This substitution results in a predictable increase in the

overall molecular weight.

The table below summarizes the essential quantitative data for both the unlabeled and labeled

compounds.
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Property
Standard Dimethyl
Phthalate

Dimethyl Phthalate-
13C2

Data Source(s)

Molecular Formula C₁₀H₁₀O₄ C₈¹³C₂H₁₀O₄ [1][2][3][4]

Average Molecular

Weight
194.18 g/mol 196.17 g/mol [1][5][6]

Monoisotopic Mass 194.05790880 Da 196.0646 Da [3][5]

Experimental Protocols: Calculation of Molecular
Weight
The molecular weight of a molecule is determined by the sum of the atomic weights of its

constituent atoms. The introduction of ¹³C isotopes alters this calculation.

Methodology for Standard Dimethyl Phthalate
The molecular formula for standard Dimethyl Phthalate is C₁₀H₁₀O₄[1][2][3]. The average

molecular weight is calculated using the standard atomic weights of carbon, hydrogen, and

oxygen, which are weighted averages based on the natural abundance of their stable isotopes.

Formula: (10 × Atomic Weight of C) + (10 × Atomic Weight of H) + (4 × Atomic Weight of O)

Calculation: (10 × 12.011) + (10 × 1.008) + (4 × 15.999) = 194.18 g/mol

Methodology for Dimethyl Phthalate-13C2
For Dimethyl Phthalate-13C2, the molecular formula is C₈¹³C₂H₁₀O₄[4][5]. The calculation is

modified to account for the precise mass of the two ¹³C atoms. The atomic mass of the Carbon-

12 isotope is defined as exactly 12, while the atomic mass of the Carbon-13 isotope is

approximately 13.00335 amu[7][8].

Formula: (8 × Atomic Weight of C) + (2 × Atomic Weight of ¹³C) + (10 × Atomic Weight of H)

+ (4 × Atomic Weight of O)

Calculation: (8 × 12.011) + (2 × 13.003) + (10 × 1.008) + (4 × 15.999) ≈ 196.17 g/mol
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The resulting molecular weight of 196.17 g/mol is consistent with supplier specifications for this

labeled compound[4][5]. The mass difference of approximately 2 Da is the direct result of

substituting two ¹²C atoms with two ¹³C atoms.

Visualizations
Logical Relationship of Isotopic Substitution
The following diagram illustrates the concept of isotopic labeling in Dimethyl Phthalate. It shows

how the standard molecule is composed of elements with their natural isotopic abundance and

how the labeled variant is specifically enriched with two ¹³C atoms, leading to an increased

molecular weight.

Standard Dimethyl Phthalate (C10H10O4)

Dimethyl Phthalate-13C2 (C8¹³C2H10O4)

10 x Carbon
(98.9% ¹²C, 1.1% ¹³C)

Avg. Molecular Weight:
194.18 g/mol

8 x Carbon
(Natural Abundance)

Substitution

2 x Carbon-13
(¹³C Isotope)

10 x Hydrogen 4 x Oxygen

Avg. Molecular Weight:
196.17 g/mol

10 x Hydrogen 4 x Oxygen

Click to download full resolution via product page

Caption: Isotopic substitution workflow for Dimethyl Phthalate-13C2.

Molecular Structure and Labeling Position
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The SMILES string [¹³CH₃]OC(=O)c1ccccc1C(=O)O[¹³CH₃] indicates that the ¹³C isotopes are

located on the two methyl groups. The diagram below shows the chemical structure of Dimethyl

Phthalate with the positions of the Carbon-13 labels highlighted.

¹³C ¹³C Structure of Dimethyl Phthalate with ¹³C labels on methyl groups.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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